Cas no 2365419-20-9 (methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride)

• Product Name: methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride
• CAS No: 2365419-20-9
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD32067006
• CID: 4777437
• PubChem ID: 146026756
• Update Time: 2026-02-27

methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)-acetic acid methyl ester hydrochloride
• SB35853
• Methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride
• methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride

• MDL： MFCD32067006
• Inchi： 1S/C6H8N2O2.ClH/c1-10-6(9)2-5-3-7-8-4-5;/h3-4H,2H2,1H3,(H,7,8);1H
• InChI Key： REYVQPFMKHDWIK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC1C=NNC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Topological Polar Surface Area: 55

Additional information on methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride

Methyl 2-(1H-pyrazol-4-yl)acetate Hydrochloride: A Comprehensive Overview

Methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride, also known by its CAS number 2365419-20-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrazole ring, a methyl group, and an acetate moiety. The hydrochloride salt form adds to its stability and solubility properties, making it a valuable intermediate in various synthetic processes.

The synthesis of methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride involves a series of carefully controlled reactions. One common approach is the nucleophilic substitution of an appropriate alkyl halide with pyrazole derivatives. The reaction conditions, including temperature and solvent selection, play a crucial role in ensuring high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and enhancing product quality.

One of the most notable applications of this compound is in the development of bioactive molecules. The pyrazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. For instance, methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride has been used as a building block in the synthesis of potential anticancer agents. Studies have shown that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines.

In addition to its role in drug discovery, methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride has found applications in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has explored its potential as a ligand in the construction of porous materials with applications in gas storage and catalysis.

The pharmacokinetic properties of methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride are another area of active investigation. Studies have demonstrated that this compound exhibits favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. However, further research is required to fully understand its metabolic pathways and toxicity profile.

From an environmental perspective, the biodegradability and ecological impact of methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride are topics of growing interest. As industries increasingly prioritize sustainability, there is a need to develop greener synthesis routes and assess the environmental fate of this compound.

In conclusion, methyl 2-(1H-pyrazol-4-yl)acetate hydrochloride (CAS No. 2365419-20-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological applications, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an even more prominent role in future scientific endeavors.